Cas no 1135312-06-9 ((1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol
• CAS No: 1135312-06-9
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD18072178
• CID: 1201484
• PubChem ID: 52991914
• Update Time: 2025-08-03

(1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1r)-2,2,2-trifluoro-1-(3-fluorophenyl)ethanol
• morphothebaine hydrochloride
• (R)-2,2,2-trifluoro-1-(3'-fluorophenyl)ethanol
• (R)-2,11-dihydroxy-10-methoxyaporphine hydrochloride
• MORPHOTHEBAINE, HYDROCHLORIDE
• 10-methoxy-6-methyl-aporphane-2,11-diol, neutral hydrochloride
• Aporphine-2, 10-methoxy-, hydrochloride
• 10-Methoxy-6-methyl-aporphan-2,11-diol, Neutrales Hydrochlorid
• 4H-Dibenzo[de,11-diol, 5,6,6a,7-tetrahydro-10-methoxy-6-methyl-, hydrochloride, (R)-
• (R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethanol
• NSC43486
• morphothebaine hydrochloride; (R)-2,2,2-trifluoro-1-(3'-fluorophenyl)ethanol; (R)-2,11-dihydroxy-10-methoxyaporphine hydrochloride; MORPHOTHEBAINE, HYDROCHLORIDE; 10-methoxy-6-methyl-aporphane-2,11-diol, neutral hydrochloride; Aporphine-2, 10-methoxy-, hydrochloride; 10-Methoxy-6-methyl-aporphan-2,11-diol, Neutrales Hydrochlorid; 4H-Dibenzo[de,11-diol, 5,6,6a,7-tetrahydro-10-methoxy-6-methyl-, hydrochloride, (R)-; (R)-2,2,2-trifluoro-1-
• (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol
• EN300-1938311
• (R)-1-(3-Fluorophenyl)-2,2,2-trifluoroethanol
• 1135312-06-9
• MFCD18072178
• CS-0238363

• MDL： MFCD18072178
• Inchi： 1S/C8H6F4O/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4,7,13H/t7-/m1/s1
• InChI Key： VFXAHGNGZGBILK-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC=C(C=1)F)O)(F)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol

Chemical Profile of (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol (CAS No. 1135312-06-9)

(1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol, with the CAS number 1135312-06-9, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique physicochemical properties such as increased metabolic stability, lipophilicity, and binding affinity. The structural motif of this molecule, featuring a chiral center and fluoro-substituted aromatic ring, makes it a promising candidate for further exploration in drug discovery and development.

The synthesis and characterization of (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol involve sophisticated organic reactions that highlight the importance of fluorine chemistry in modern drug design. The introduction of fluorine atoms at specific positions in the molecule can modulate its biological activity, making it an attractive scaffold for developing novel therapeutic agents. Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more effective derivatives.

In recent years, there has been a surge in research focused on the pharmacological properties of fluorinated alcohols. These compounds have shown potential in various therapeutic areas, including central nervous system disorders, oncology, and anti-inflammatory diseases. The fluoro-substituted aromatic ring in (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol plays a crucial role in its interaction with biological targets. Studies have demonstrated that fluorine atoms can enhance the binding affinity of a molecule to its receptor by improving hydrophobic interactions and reducing rotatable bond count. This feature is particularly valuable in the development of small-molecule drugs where subtle structural modifications can significantly impact efficacy.

The chiral center at the (1R) configuration in this compound adds another layer of complexity and interest. Chiral molecules are essential in pharmaceuticals because they often exhibit different biological activities depending on their stereochemistry. The enantiomeric purity of (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol is critical for ensuring optimal pharmacological effects and minimizing adverse reactions. Techniques such as asymmetric synthesis and chiral resolution have been employed to obtain high-purity enantiomers for further study.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of a fluoro-substituted phenyl ring and an alcohol moiety provides a versatile platform for medicinal chemists to explore new chemical space. Functional group modifications can be performed to introduce additional pharmacophores or improve pharmacokinetic properties. For instance, replacing the hydroxyl group with an amide or ester can alter the solubility and metabolic stability of the molecule, making it more suitable for certain therapeutic applications.

The role of computational methods in studying (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol cannot be overstated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its structure-property relationships. These studies have helped researchers understand how fluorine atoms influence the conformational flexibility and electronic distribution of the molecule. Such knowledge is crucial for designing molecules with enhanced bioavailability and target specificity.

In conclusion, (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol (CAS No.1135312-06-9) represents an exciting area of research within pharmaceutical chemistry. Its unique structural features make it a promising candidate for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for fluorinated compounds, molecules like this one are likely to play a pivotal role in future drug discovery efforts.